molecular formula C7H8Cl2N2 B8471228 5-(2'-Aminoethyl)-2,3-dichloro-pyridine

5-(2'-Aminoethyl)-2,3-dichloro-pyridine

Cat. No.: B8471228
M. Wt: 191.05 g/mol
InChI Key: OKDLTWMZYCMTOL-UHFFFAOYSA-N
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Description

5-(2'-Aminoethyl)-2,3-dichloro-pyridine is a pyridine derivative featuring a dichlorinated aromatic ring and a 2'-aminoethyl substituent at the 5-position.

Properties

Molecular Formula

C7H8Cl2N2

Molecular Weight

191.05 g/mol

IUPAC Name

2-(5,6-dichloropyridin-3-yl)ethanamine

InChI

InChI=1S/C7H8Cl2N2/c8-6-3-5(1-2-10)4-11-7(6)9/h3-4H,1-2,10H2

InChI Key

OKDLTWMZYCMTOL-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC(=C1Cl)Cl)CCN

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound is distinguished from related pyridine derivatives by its specific substitution pattern. Key analogs include:

Compound Substituents Molecular Formula Molecular Weight (g/mol) Key Functional Groups
5-(2'-Aminoethyl)-2,3-dichloro-pyridine 2,3-Cl; 5-(2'-NH₂CH₂CH₂) C₇H₇Cl₂N₂ 206.05 (calculated) Chloropyridine, aminoethyl
5-Amino-2,3-dichloropyridine 2,3-Cl; 5-NH₂ C₅H₄Cl₂N₂ 163.01 Chloropyridine, primary amine
2-(6-Chloropyridin-3-yl)ethanamine 2-Cl; 5-(2'-NH₂CH₂CH₂) C₇H₈ClN₂ 170.60 Chloropyridine, aminoethyl
2,3-Dichloro-5-(trichloromethyl)pyridine 2,3-Cl; 5-CCl₃ C₆H₂Cl₅N 282.26 Chloropyridine, trichloromethyl

Sources :

Key Observations:
  • Substituent Effects: The aminoethyl group in 5-(2'-Aminoethyl)-2,3-dichloro-pyridine enhances nucleophilicity compared to 5-Amino-2,3-dichloropyridine (primary amine only). This may improve binding to biological targets, as seen in related medicinal chemistry studies () .

Physicochemical Properties

Data from and highlight trends in melting points, spectral features, and stability:

Compound Melting Point (°C) IR Peaks (cm⁻¹) 1H NMR (δ ppm)
5-(2'-Aminoethyl)-2,3-dichloro-pyridine Not reported ~3350 (N-H), ~1600 (C=C aromatic) (inferred) ~1.5–2.5 (CH₂), ~7.2–7.8 (Ar-H) (inferred)
5-Amino-2,3-dichloropyridine 259–261 (analog Q13) 3468 (N-H), 718 (C-Cl) 5.88 (NH₂), 7.19–7.78 (Ar-H)
2,3-Dichloro-5-(trichloromethyl)pyridine Not reported ~720 (C-Cl) Not reported

Sources :

Key Observations:
  • Thermal Stability: The analog Q13 (5-Amino-2,3-dichloropyridine) exhibits a high melting point (259–261°C), suggesting strong intermolecular interactions due to hydrogen bonding from the amine group .
  • Spectroscopic Signatures : The C-Cl stretch at ~718 cm⁻¹ (IR) and aromatic proton signals at δ 7.19–7.78 ppm (1H NMR) are consistent across dichlorinated pyridines .

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